Cas no 2228296-51-1 (3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol)

• Product Name: 3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol
• CAS No: 2228296-51-1
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6173866
• PubChem ID: 165610224
• Update Time: 2025-06-28

3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol
• 2228296-51-1
• EN300-1734945
• 3-[(3,3-dimethylcyclohexyl)methyl]piperidin-3-ol

• Inchi： 1S/C14H27NO/c1-13(2)6-3-5-12(9-13)10-14(16)7-4-8-15-11-14/h12,15-16H,3-11H2,1-2H3
• InChI Key： NMRGXMWCFBLVEX-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol

Professional Introduction to 3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol (CAS No. 2228296-51-1)

3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol, identified by its Chemical Abstracts Service (CAS) number CAS No. 2228296-51-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The structural features of 3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol include a bulky 3,3-dimethylcyclohexyl substituent and a hydroxyl group at the third position of the piperidine ring. These structural elements contribute to its unique chemical properties and potential biological activities.

The synthesis of 3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol involves multi-step organic reactions, typically starting from commercially available precursors such as 1-bromooctane and piperidine derivatives. The introduction of the 3,3-dimethylcyclohexyl group requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired product structure.

In recent years, there has been growing interest in piperidine derivatives due to their diverse pharmacological properties. Piperidine scaffolds are frequently found in active pharmaceutical ingredients (APIs) due to their ability to enhance drug solubility, bioavailability, and metabolic stability. The presence of the hydroxyl group in 3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol further expands its potential applications in drug design. This functional group can participate in hydrogen bonding interactions, which is crucial for the development of small molecule drugs targeting specific biological receptors.

One of the most compelling aspects of 3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol is its potential as a building block for more complex pharmaceutical molecules. Researchers have been exploring its utility in the development of novel therapeutics for various diseases, including neurological disorders and infectious diseases. The bulky 3,3-dimethylcyclohexyl group provides steric hindrance, which can be exploited to optimize binding affinity and selectivity against biological targets. This feature makes it an attractive candidate for structure-based drug design.

The pharmacological profile of 3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol has been investigated in several preclinical studies. These studies suggest that the compound exhibits promising activity against certain enzymes and receptors involved in disease pathways. For instance, preliminary data indicate that it may interact with targets implicated in central nervous system disorders, potentially offering therapeutic benefits. Additionally, its structural similarity to known pharmacophores suggests that it could be modified further to develop more potent and selective drug candidates.

The synthetic accessibility of CAS No. 2228296-51-1 is another critical factor contributing to its significance in pharmaceutical research. The availability of this compound allows researchers to conduct rapid screening and optimization studies without extensive custom synthesis efforts. This capability is particularly valuable in academic and industrial settings where time-to-market for new drug candidates is a critical factor. Furthermore, the well-characterized synthetic routes provide a solid foundation for scaling up production for preclinical and clinical trials.

In conclusion, 3-(3,3-dimethylcyclohexyl)methylpiperidin-3-ol (CAS No. 2228296-51-1) represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further exploration as a lead molecule or building block in drug discovery programs. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.